1,3,5-Trimethyloctahydro-1H-1,5-methanoinden-8-one
Overview
Description
1,3,5-Trimethyloctahydro-1H-1,5-methanoinden-8-one is a complex organic compound known for its unique structural properties and potential applications in various fields. This compound is characterized by its intricate molecular framework, which includes multiple methyl groups and a methanoindenone core. Its chemical structure and properties make it a subject of interest in both academic research and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1,3,5-Trimethyloctahydro-1H-1,5-methanoinden-8-one typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure the desired product yield and purity.
Industrial Production Methods
In industrial settings, the production of this compound may involve large-scale chemical reactors and continuous flow processes. These methods are designed to optimize the efficiency and scalability of the synthesis, ensuring consistent quality and cost-effectiveness.
Chemical Reactions Analysis
Types of Reactions
1,3,5-Trimethyloctahydro-1H-1,5-methanoinden-8-one can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts or specific reaction conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.
Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.
Substitution: Halogenating agents, nucleophiles, and specific catalysts.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes.
Scientific Research Applications
1,3,5-Trimethyloctahydro-1H-1,5-methanoinden-8-one has a wide range of applications in scientific research, including:
Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals, polymers, and other industrial products.
Mechanism of Action
The mechanism of action of 1,3,5-Trimethyloctahydro-1H-1,5-methanoinden-8-one involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical effects, depending on the context of its application. The compound’s unique structure allows it to bind to specific receptors or enzymes, modulating their activity and influencing cellular processes.
Comparison with Similar Compounds
Similar Compounds
- 1,3,5-Trimethylhexahydro-1,3,5-triazine
- 1,3,5-Trimethylcyclohexane
- 1,3,5-Trimethylpyrazole
Comparison
1,3,5-Trimethyloctahydro-1H-1,5-methanoinden-8-one stands out due to its unique methanoindenone core, which imparts distinct chemical and physical properties
Properties
CAS No. |
62106-62-1 |
|---|---|
Molecular Formula |
C13H20O |
Molecular Weight |
192.30 g/mol |
IUPAC Name |
1,3,5-trimethyltricyclo[4.3.1.03,7]decan-2-one |
InChI |
InChI=1S/C13H20O/c1-8-6-13(3)10-4-5-12(2,11(13)14)7-9(8)10/h8-10H,4-7H2,1-3H3 |
InChI Key |
FLUDDBFRXOHRIF-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC2(C3C1CC(C2=O)(CC3)C)C |
Origin of Product |
United States |
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